4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide

• Molecular Formula: C15H15FN2O
• Molecular Weight: 258.29 g/mol
• IUPAC Name: 4-fluoro-N-methyl-N-(2-pyridin-2-ylethyl)benzamide
• InChI: InChI=1S/C15H15FN2O/c1-18(11-9-14-4-2-3-10-17-14)15(19)12-5-7-13(16)8-6-12/h2-8,10H,9,11H2,1H3
• InChI Key: MOPIBBXXAWKHCI-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=N1)C(=O)C2=CC=C(C=C2)F

Description

4-Fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide, also known as MPPEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPPEB belongs to the class of benzamide derivatives and has a molecular weight of 308.36 g/mol.

Mechanism of Action

4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide acts as a selective sigma-1 receptor agonist, which means that it binds to and activates the sigma-1 receptor. The sigma-1 receptor is known to modulate the activity of several ion channels and receptors, including the NMDA receptor, which is involved in learning and memory. Activation of the sigma-1 receptor by 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has been shown to increase the release of several neurotransmitters, including dopamine, serotonin, and acetylcholine, which are involved in mood regulation.
Biochemical and Physiological Effects
4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has been shown to have several biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety-like behavior and improve memory performance. It has also been shown to reduce neuropathic pain in animal models. In addition, 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has been shown to have neuroprotective effects, which means that it may protect against damage to the nervous system caused by injury or disease.

Advantages and Limitations for Lab Experiments

4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its selective agonist activity. However, there are also limitations to its use in lab experiments. 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide is a complex compound that requires specialized equipment and expertise to synthesize. In addition, its potential therapeutic applications are still being investigated, and more research is needed to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several future directions for research on 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide. One area of interest is its potential use in the treatment of depression and anxiety disorders. 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its potential use in humans. Another area of interest is its potential use in the treatment of neuropathic pain. 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has been shown to reduce neuropathic pain in animal models, and more research is needed to determine its potential use in humans. Finally, further research is needed to fully understand the mechanisms of action and potential side effects of 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide.

Synthesis Methods

4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide can be synthesized through a multistep process that involves the reaction of 4-fluoro-N-methylbenzamide with 2-bromopyridine and sodium hydride. The resulting intermediate is then treated with a palladium catalyst to yield 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide. The synthesis of 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide is a complex process that requires expertise in organic chemistry and access to specialized equipment.

Scientific Research Applications

4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has been the subject of several scientific studies, mainly due to its potential therapeutic applications. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in several physiological processes, including pain perception, memory, and mood regulation. 4-fluoro-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide has been investigated for its potential use in the treatment of depression, anxiety, and neuropathic pain.